Cas no 131339-74-7 (1-Piperazinecarboxylicacid, 4-[2-(2-nitro-1H-imidazol-1-yl)acetyl]-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperazinecarboxylicacid, 4-[2-(2-nitro-1H-imidazol-1-yl)acetyl]-, 1,1-dimethylethyl ester
• CAS No: 131339-74-7
• MF: C₁₄H₂₁N₅O₅
• MW: 339.347042798996
• CID: 136664
• PubChem ID: 53446691
• Update Time: 2025-04-19

1-Piperazinecarboxylicacid, 4-[2-(2-nitro-1H-imidazol-1-yl)acetyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-[2-(2-nitro-1H-imidazol-1-yl)acetyl]-, 1,1-dimethylethyl ester
• 1-(T-BUTOXYCARBONYL)-4-(2-NITROIMIDAZOL-1-YLACETYL)PIPERAZINE
• tert-butyl 4-[2-(2-nitroimidazol-1-yl)acetyl]piperazine-1-carboxylate
• 1-Piperazinecarboxylicacid,4-[(2-nitro-1H-imidazol-1-yl)acetyl]-,1,1-dimethylethyl ester (9CI)
• 1-Piperazinecarboxylicacid,4-[2-(2-nitro-1H-imidazol-1-yl)acetyl]-,1,1-dimethylethyl ester
• tert-Butyl 4-[(2-nitro-1H-imidazol-1-yl)acetyl]piperazine-1-carboxylate
• AKOS015911489
• 131339-74-7
• DTXSID60703348

• Inchi： 1S/C14H21N5O5/c1-14(2,3)24-13(21)17-8-6-16(7-9-17)11(20)10-18-5-4-15-12(18)19(22)23/h4-5H,6-10H2,1-3H3
• InChI Key： GTBQYNYWCIOHNH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C(CN2C=CN=C2[N+](=O)[O-])=O)CC1)=O

Computed Properties

• Exact Mass: 339.15400
• Monoisotopic Mass: 339.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 114A^2

Experimental Properties

• PSA: 113.49000
• LogP: 1.26960